

early research on succinylcholine-induced fasciculations

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Succinylcholine chloride

Cat. No.: B1681172

[Get Quote](#)

An In-depth Technical Guide on the Core of Early Research on Succinylcholine-Induced Fasciculations

Introduction

Succinylcholine, a depolarizing neuromuscular blocking agent, was introduced into clinical practice in the early 1950s and rapidly became integral to the practice of anesthesia due to its swift onset and brief duration of action.^{[1][2]} However, its administration was soon associated with a distinct side effect: visible, transient, and uncoordinated muscle contractions known as fasciculations, often followed by postoperative myalgia.^{[3][4][5]} This technical guide provides a comprehensive overview of the seminal research from the 1950s and 1960s that first characterized, quantified, and theorized the mechanisms behind succinylcholine-induced fasciculations.

Foundational Observations and Quantitative Data

The initial reports of fasciculations and myalgia as side effects of succinylcholine emerged shortly after its clinical introduction. These early observational studies were critical in establishing the prevalence and clinical significance of these phenomena.

Incidence and Characteristics of Fasciculations and Myalgia

The pioneering work of researchers in the early 1950s provided the first quantitative estimates of the incidence of these side effects. The data from these foundational studies are summarized in the tables below.

Table 1: Early Clinical Data on the Incidence of Succinylcholine-Induced Fasciculations

Study (Year)	Patient Population	Succinylcholine Dosage	Incidence of Visible Fasciculations	Notes
Bourne et al. (1952)	Surgical Patients	Not specified; titrated to effect	"diffuse uncoordinated contractions of muscle bundles and groups"	Described as the "first visible effects" of the injection. [4]
Churchill-Davidson (1954)	Surgical Patients	Not specified	High, but variable	Noted to be a common clinical sign.

Table 2: Early Clinical Data on the Incidence of Postoperative Myalgia

Study (Year)	Patient Population	Succinylcholine Dosage	Incidence of Myalgia	Severity of Myalgia
Bourne et al. (1952)	Surgical Patients	Not specified	Frequently reported	Described as "muscular stiffness" post-consciousness. [4]
Churchill-Davidson (1954)	Surgical Patients	Not specified	High	Described as "severe muscle stiffness," particularly problematic for out-patient procedures. [4]

Experimental Protocols of Key Early Investigations

The methodologies employed in the early studies of succinylcholine-induced fasciculations, while simple by modern standards, were instrumental in defining the clinical problem.

Bourne, Collier, and Somers (1952): Initial Clinical Description

- Objective: To provide a clinical description of the effects of succinylcholine, including its side effects.
- Subjects: Patients undergoing surgical procedures requiring muscle relaxation.
- Drug Administration: Intravenous administration of succinylcholine, with the dose titrated based on the clinical requirements of the procedure.
- Methodology for Fasciculation Assessment: Direct visual observation by the attending anesthetist immediately following drug administration. The fasciculations were described qualitatively.
- Methodology for Myalgia Assessment: Postoperative interviews with patients to ascertain the presence and nature of any muscle pain or stiffness.

Churchill-Davidson (1954): First Attempt at Prevention

- Objective: To investigate the high incidence of postoperative myalgia and to evaluate a potential preventative measure.
- Subjects: Patients undergoing elective surgery.
- Experimental Design: A comparative clinical study. A cohort of patients received a pretreatment with a non-depolarizing muscle relaxant before the administration of succinylcholine.
- Drug Administration:
 - Control Group: Received succinylcholine alone.



- Intervention Group: Pretreated with gallamine triethiodide (a non-depolarizing neuromuscular blocker) prior to the administration of succinylcholine.[4]
- Methodology for Fasciculation Assessment: Visual assessment of the presence and severity of fasciculations by the anesthetist.
- Methodology for Myalgia Assessment: Postoperative questioning of patients to determine the incidence and severity of muscle pain.


Early Mechanistic Theories of Fasciculation

The debate surrounding the precise origin of succinylcholine-induced fasciculations was a central theme of early research, with theories focusing on both the muscle itself and the motor nerve terminal.

The Postjunctional Depolarization Theory

The prevailing initial hypothesis, supported by the work of Thesleff and others, was that succinylcholine, acting as an agonist at the nicotinic acetylcholine receptors on the motor end-plate, caused a sustained and disorganized depolarization of the muscle membrane.[6] This asynchronous firing of individual muscle fibers was believed to be the direct cause of the visible fasciculations.





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. researchgate.net [researchgate.net]
- 2. woodlibrarymuseum.org [woodlibrarymuseum.org]
- 3. Succinylcholine-Induced Postoperative Myalgia: Etiology and Prevention | Shafy | Journal of Medical Cases [journalmc.org]
- 4. stopbang.ca [stopbang.ca]
- 5. journalmc.org [journalmc.org]
- 6. scispace.com [scispace.com]
- To cite this document: BenchChem. [early research on succinylcholine-induced fasciculations]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1681172#early-research-on-succinylcholine-induced-fasciculations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com